Cas no 140681-92-1 (3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI))

3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI) structure
140681-92-1 structure
Product Name:3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI)
CAS No:140681-92-1
MF:C8H10N2O3
MW:182.18
CID:102031
PubChem ID:10397426
Update Time:2024-03-01

3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinepropanoicacid, a-amino-1,6-dihydro-6-oxo-, (aS)-
    • 3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI)
    • 3-Pyridinepropanoic acid, α-amino-1,6-dihydro-6-oxo-, (αS)-
    • SCHEMBL229044
    • AT32096
    • 140681-92-1
    • SCHEMBL10683581
    • EN300-6766350
    • (2S)-2-AMINO-3-(6-OXO-1,6-DIHYDROPYRIDIN-3-YL)PROPANOIC ACID
    • (2S)-2-amino-3-(6-oxo-1H-pyridin-3-yl)propanoic Acid
    • (2S)-2-amino-3-(6-hydroxypyridin-3-yl)propanoic acid
    • 3-aza-l-tyrosine
    • Inchi: 1S/C8H10N2O3/c9-6(8(12)13)3-5-1-2-7(11)10-4-5/h1-2,4,6H,3,9H2,(H,10,11)(H,12,13)/t6-/m0/s1
    • InChI Key: YBGXFPUFAGQFCZ-LURJTMIESA-N
    • SMILES: C(O)(=O)[C@@H](N)CC1C=CC(=O)NC=1

Computed Properties

  • Exact Mass: 182.06914219g/mol
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 92.4Ų

3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI) Pricemore >>

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